Cas no 771572-99-7 (Benzenemethanamine,2-amino-5-fluoro-)

• Product Name: Benzenemethanamine,2-amino-5-fluoro-
• CAS No: 771572-99-7
• MF: C₇H₉FN₂
• MW: 140.158164739609
• CID: 551658
• PubChem ID: 45116710
• Update Time: 2025-05-21

Benzenemethanamine,2-amino-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-amino-5-fluoro-
• 2-(aminomethyl)-4-fluoroaniline
• 2-AMINO-5-FLUOROBENZYL AMINE
• 2-AMINO-5-FLUORO-BENZENEMETHANAMINE
• 2-AMINOMETHYL-4-FLUOROPHENYLAMINE
• EN300-7039027
• CK2412
• SCHEMBL1354441
• 2-Amino-5-Fluorobenzylamine
• AKOS012986259
• DTXSID70668479
• AB23426
• 771572-99-7

• MDL： MFCD06213633
• Inchi： 1S/C7H9FN2/c8-6-1-2-7(10)5(3-6)4-9/h1-3H,4,9-10H2
• InChI Key： YXHQROMOUZVGCF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CN)N

Computed Properties

• Exact Mass: 140.07500
• Monoisotopic Mass: 140.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.209
• Boiling Point: 264℃
• Flash Point: 117℃
• PSA: 52.04000
• LogP: 2.14810

Additional information on Benzenemethanamine,2-amino-5-fluoro-

Benzenemethanamine, 2-Amino-5-Fluoro-

Benzenemethanamine, 2-amino-5-fluoro-, also known by its CAS number 771572-99-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzenemethanamine, characterized by the presence of an amino group at the 2-position and a fluoro substituent at the 5-position on the benzene ring. Its structure makes it a valuable molecule for various applications, particularly in drug design and chemical synthesis.

The synthesis of 2-amino-5-fluoro-benzenemethanamine involves several steps, typically starting from an aromatic amine precursor. The introduction of the fluoro group at the 5-position is often achieved through electrophilic substitution reactions, while the amino group at the 2-position can be introduced via nucleophilic substitution or reductive amination. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

One of the most promising applications of benzenemethanamine, 2-amino-5-fluoro- lies in its potential as a building block for pharmaceutical compounds. The amino group provides nucleophilic reactivity, making it suitable for forming peptide bonds or other bioactive moieties. Additionally, the fluoro substituent enhances the molecule's lipophilicity and metabolic stability, which are desirable properties in drug design. Recent studies have explored its use in developing inhibitors for kinases and other enzyme targets implicated in cancer and neurodegenerative diseases.

The physical properties of 2-amino-5-fluoro-benzenemethanamine are well-documented. It exists as a crystalline solid with a melting point around 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its UV-vis spectrum shows absorption bands in the range of 280-300 nm, indicative of conjugation within the aromatic ring system. These properties make it amenable to various analytical techniques, including HPLC and mass spectrometry, which are frequently used to monitor its purity and stability during synthesis and storage.

In terms of biological activity, benzenemethanamine, 2-amino-5-fluoro- has shown moderate inhibitory effects on several enzymes, including carbonic anhydrase and matrix metalloproteinases (MMPs). These findings suggest its potential as a lead compound for developing anti-inflammatory or anti-cancer agents. Furthermore, recent computational studies have highlighted its ability to interact with key residues in protein binding pockets, providing insights into its mechanism of action and guiding further optimization efforts.

The safety profile of 2-amino-5-fluoro-benzenemethanamine has also been evaluated in preclinical models. Acute toxicity studies indicate that it has a relatively low toxicity profile when administered orally or intravenously. However, long-term toxicological studies are still needed to fully assess its safety for human use. Proper handling procedures should be followed to minimize exposure risks during synthesis and manipulation.

In conclusion, benzenemethanamine, 2-amino-5-fluoro-, with CAS number 771572-99-7, is a versatile compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structure, favorable physical properties, and promising biological activity make it a valuable tool for scientists working on drug discovery and development. Continued research into its applications will undoubtedly unlock new opportunities for leveraging this compound in diverse fields.